Cas no 113193-97-8 (6H-Purin-6-one,2-amino-8-ethyl-1,9-dihydro-)

6H-Purin-6-one,2-amino-8-ethyl-1,9-dihydro- structure
113193-97-8 structure
Product Name:6H-Purin-6-one,2-amino-8-ethyl-1,9-dihydro-
CAS No:113193-97-8
MF:C7H9N5O
MW:179.179260015488
CID:130080
PubChem ID:135854113
Update Time:2025-04-19

6H-Purin-6-one,2-amino-8-ethyl-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,2-amino-8-ethyl-1,9-dihydro-
    • 2-amino-8-ethyl-3,7-dihydropurin-6-one
    • 8-ETHYLGUANINE
    • 6H-Purin-6-one,2-amino-8-ethyl-1,9-dihydro
    • 8-Aethyl-2-amino-1,7-dihydro-purin-6-on
    • 8-ethyl-2-amino-1,7-dihydro-purin-6-one
    • 2-amino-8-ethyl-6,9-dihydro-1H-purin-6-one
    • DTXSID70566380
    • AKOS013464891
    • 113193-97-8
    • SCHEMBL874735
    • AKOS006279184
    • 2-Amino-8-ethyl-3,7-dihydro-6H-purin-6-one
    • 2-Amino-8-ethyl-1H-purin-6(9H)-one
    • 2-AMINO-8-ETHYL-1,7-DIHYDROPURIN-6-ONE
    • FT-0712835
    • Inchi: 1S/C7H9N5O/c1-2-3-9-4-5(10-3)11-7(8)12-6(4)13/h2H2,1H3,(H4,8,9,10,11,12,13)
    • InChI Key: NKXLJLHQYAGJLG-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C(N)N1)N=C(CC)N2

Computed Properties

  • Exact Mass: 179.08100
  • Monoisotopic Mass: 179.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • Density: 1.8
  • Boiling Point: 440.3°Cat760mmHg
  • Flash Point: 220.1°C
  • Refractive Index: 1.842
  • PSA: 100.45000
  • LogP: 0.37200

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